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Compound of Interest

Compound Name: GSK-J2 (sodium salt)
Cat. No.: B10766628
Get Quote
\ J

Introduction & Compound Identity

GSK-J2 is the inactive pyridine regio-isomer of the histone demethylase inhibitor GSK-J1.[1] It
is universally employed as a negative control to validate the on-target specificity of GSK-J1
(and its cell-permeable prodrug, GSK-J4) against the H3K27me3 demethylases JMJD3
(KDM6B) and UTX (KDM6A).[1]

While the core pharmacophore is identical, the handling of the Sodium Salt versus the Free
Acid is chemically distinct.[1] Misunderstanding these solubility profiles often leads to
compound precipitation (“crashing out"), inaccurate IC50 calculations, or solvent-induced
toxicity in sensitive assays.[1]

Chemical Distinction[1][2][3][4]

e GSK-J2 (Free Acid): The standard synthetic intermediate.[1] Highly soluble in organic
solvents (DMSO) but hydrophobic and insoluble in aqueous buffers.[1]

e GSK-J2 (Sodium Salt): The carboxylate salt form.[1] Designed for improved aqueous
solubility, allowing for low-DMSO or DMSO-free delivery in enzymatic assays or sensitive in
vivo models.[1]
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Solubility Profile & Solvent Compatibility[1][2][3][4]
[3]

The following matrix summarizes the critical solubility limits. Data is synthesized from
physicochemical properties of the GSK-J scaffold (MW ~389.45 g/mol for free acid).[1]

Solubility Matrix
GSK-J2 (Sodium Application

Solvent System GSK-J2 (Free Acid)
Salt) Context

In vitro enzyme
Insoluble (< 0.1 ]
Water / PBS (pH 7.2) Soluble (~10 mg/mL) Jmi) assays; Animal
mg/m
9 injections.[1]

Preparation of high-

Poor / Slightly Excellent (> 50 concentration stock
DMSO (Anhydrous) )
Soluble* mg/mL) solutions (10-100
mM).[1]
Not recommended for
Ethanol Poor Moderate
storage.[1]
o WARNING: See
) Soluble (if diluted from  Insoluble (unless ) )
Cell Culture Media Section 4 regarding

stock) diluted from DMSO) -
cell permeability.[1]

*Note: Sodium salts of large organic molecules often exhibit reduced solubility in pure DMSO
compared to their free acid counterparts due to the high lattice energy of the ionic crystal.[1]
Attempting to dissolve the sodium salt directly in 100% DMSO may result in a suspension
rather than a solution.[1]

Decision Logic & Workflow

The choice of form (Salt vs. Acid) dictates your experimental workflow.[1] Use the diagram
below to select the correct protocol.
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Start: Select Compound Form

GSK-J2 Sodium Salt GSK-J2 Free Acid GSK-J5 (Ethyl Ester)
(Aqueous Form) (Standard Control) (Prodrug)

High Solubility Standard Stock

Dissolve in PBS/Water Dissolve in DMSO
(Stock: 1-10 mM) (Stock: 10-100 mM)
\

\
Dilute >1000x *,Only for Ester
\

Hydrolyzed inside cell

Direct Use

Enzymatic Assay Cellular Assay

(Purified Protein) (Live Cells)

Click to download full resolution via product page

Figure 1: Decision tree for selecting the appropriate GSK-J2 form and solvent based on the
downstream application.

Detailed Protocols
Protocol A: Reconstitution of GSK-J2 Sodium Salt
(Aqueous Stock)

Purpose: Creating a stock solution for enzymatic assays where DMSO interference must be
minimized.[1]

e Calculate Mass: Determine the amount of GSK-J2 Sodium Salt (MW ~411.4 g/mol )
required.[1]

o Example: To make 1 mL of 10 mM stock, you need 4.11 mg.[1]

» Solvent Addition: Add sterile PBS (pH 7.2) or distilled water directly to the vial.[1]
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o Critical Step: Do not add DMSO first.[1] The salt is optimized for water.[1]

» Dissolution: Vortex vigorously for 30 seconds.
o If particulates remain, sonicate in a water bath at room temperature for 5 minutes.[1]

o Troubleshooting: If the solution is not clear, check the pH.[1] The salt requires a neutral to
slightly basic pH.[1] If your water is acidic (common in distilled water), add a minute
amount of 0.1 N NaOH to assist dissolution.[1]

« Sterilization: Filter through a 0.22 pm PES syringe filter if using for long-term storage or cell-
free assays requiring sterility.[1]

o Storage: Aliquot into small volumes (e.g., 50 pL) and store at -80°C. Avoid repeated freeze-
thaw cycles.

Protocol B: Reconstitution of GSK-J2 Free Acid (DMSO
Stock)

Purpose: Creating a high-concentration master stock for long-term storage or dilution into
various buffers.[1]

Solvent: Use high-grade, anhydrous DMSO (Dimethyl Sulfoxide).[1]

Concentration: Aim for a 10 mM to 50 mM stock.

o Example: Dissolve 10 mg of GSK-J2 Free Acid (MW ~389.[1][2]45) in 2.56 mL DMSO to
achieve 10 mM.

Dissolution: The free acid should dissolve rapidly in DMSO. Vortex briefly.

Storage: Store at -20°C or -80°C. DMSO is hygroscopic; keep the vial tightly sealed to
prevent water absorption, which causes the compound to precipitate over time.[1]

Protocol C: Application in Cellular Assays (The
"Prodrug" Rule)

Scientific Integrity Note: A common error is treating live cells with GSK-J2 (Acid or Salt).[1]
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e The Problem: The carboxylate group on GSK-J2 is highly polar and negatively charged at
physiological pH, preventing it from crossing the cell membrane effectively.[1]

e The Solution: Use GSK-J5, the ethyl ester prodrug of GSK-J2.[1]

o Once inside the cell, intracellular esterases hydrolyze GSK-J5 back into the inactive GSK-
J2.[1]

o Similarly, use GSK-J4 (prodrug) to generate active GSK-J1 inside the cell.[1]

e Protocol:

[¢]

Dissolve GSK-J5 in DMSO.[1][3]

[e]

Dilute into culture media (ensure Final DMSO < 0.1%).[1]

o

Treat cells.[1][4]

Biological Validation & References

When using GSK-J2 as a negative control, it is crucial to demonstrate that it does not inhibit the
target at concentrations where GSK-J1 is active.[1]

e Target Activity: GSK-J1 IC50 for JIMJD3 is ~60 nM (Kruidenier et al., 2012).[1]
e Control Activity: GSK-J2 IC50 for IMJD3 is > 100 pM.[1][3][5]

e Window: This provides a >1000-fold therapeutic window for validating specific H3K27
demethylase inhibition.[1]

References

o Kruidenier, L., et al. (2012).[1] A selective jumonji H3K27 demethylase inhibitor modulates
the proinflammatory macrophage response.[1] Nature.[1] [1]

e Structural Genomics Consortium (SGC).GSK-J1 Chemical Probe.[1][5][1]

e Cayman Chemical.GSK-J2 (sodium salt) Product Datasheet.[1][1]
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» Tocris Bioscience.GSK-J2 Product Information.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Application Protocols[1]]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10766628?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

